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Compound of Interest

Compound Name: TERT activator-1

Cat. No.: B15623004 Get Quote

This document provides essential safety and logistical information for the proper disposal of

TERT activator-1 (CAS No. 666699-46-3), a small molecule activator of telomerase reverse

transcriptase (TERT).[1][2] The following procedures are designed for researchers, scientists,

and drug development professionals to ensure safe handling and disposal in a laboratory

setting.

Immediate Safety and Hazard Information
TERT activator-1 is classified with several hazards that necessitate careful handling during the

disposal process.[1] It is harmful if swallowed, causes skin and serious eye irritation, and may

cause respiratory irritation.[1] Adherence to the safety protocols outlined in the product's Safety

Data Sheet (SDS) is mandatory.
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Hazard Classification GHS Hazard Statement
Precautionary Measures &
PPE

Acute toxicity, oral (Category

4)
H302: Harmful if swallowed

P270: Do not eat, drink or

smoke when using this

product. P330: Rinse mouth.[1]

Skin corrosion/irritation

(Category 2)
H315: Causes skin irritation

P280: Wear protective

gloves/protective clothing.

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.[1]

Serious eye damage/eye

irritation (Category 2A)

H319: Causes serious eye

irritation

P280: Wear eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

Specific target organ toxicity,

single exposure (Category 3)

H335: May cause respiratory

irritation

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray. P271: Use only outdoors

or in a well-ventilated area.

P304+P340: IF INHALED:

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing.[1]

Step-by-Step Disposal Protocol
The disposal of TERT activator-1 must comply with federal, state, and local regulations for

hazardous waste.[3][4] Do not dispose of this chemical via sink, as non-hazardous trash, or by

evaporation.[3][5]
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Preparation Phase Disposal Phase

Wear appropriate PPE:
- Nitrile gloves

- Safety glasses
- Lab coat

Work in a well-ventilated area
(e.g., chemical fume hood)

Collect all TERT activator-1 waste:
- Unused solid compound
- Contaminated solutions

- Used consumables

Place waste into a designated,
compatible, and leak-proof
hazardous waste container.

Securely seal the container.
Keep closed except when adding waste.

Label the container clearly:
- "Hazardous Waste"
- "TERT activator-1"

- List all components and concentrations

Store the sealed container in a
designated, secondary containment area,

away from incompatible materials.

Arrange for pickup by the institution's
Environmental Health and Safety (EHS) office.

Click to download full resolution via product page

Caption: Workflow for the safe collection and disposal of TERT activator-1 waste.
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Experimental Protocol: Decontamination of Empty Containers

Empty containers that held TERT activator-1 must be decontaminated before being discarded

as regular waste.

Initial Rinse: Rinse the empty container three times with a suitable solvent in which TERT
activator-1 is soluble, such as Dimethyl Sulfoxide (DMSO).[6]

Collect Rinsate: The first rinse, and subsequent rinses, must be collected as hazardous

chemical waste.[5] Transfer the rinsate into your designated TERT activator-1 waste

container.

Final Rinse: Perform a final rinse with water.

Container Disposal: After triple rinsing and air-drying, completely deface or remove the

original label.[5][7] The clean, dry container can then be disposed of in the appropriate glass

or plastic recycling bin.

Handling of Contaminated Materials
Solid Waste: Any chemically contaminated solid waste, such as gloves, absorbent pads from

spill clean-ups, and weighing papers, should be collected in a clearly labeled, sealed plastic

bag or a designated solid waste container.[3] This container must be labeled as hazardous

chemical waste.

Liquid Waste: Solutions containing TERT activator-1 (e.g., from cell culture media or stock

solutions) must be collected as hazardous liquid waste. Do not mix with other incompatible

waste streams.[7] For instance, avoid mixing organic solvent solutions with aqueous waste

unless specifically permitted by your institution's EHS guidelines.

Sharps: Contaminated sharps (needles, scalpels, etc.) must be placed in a designated

sharps container that is puncture-resistant and leak-proof.

Signaling Pathway
TERT activator-1 promotes the transcription of Telomerase Reverse Transcriptase (TERT).[2]

This is achieved through the activation of the MEK/ERK/AP-1 signaling cascade.[2][6]
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Understanding this pathway is crucial for researchers using this compound.

TERT activator-1
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Caption: TERT activator-1 signaling pathway via MEK/ERK/AP-1.

By adhering to these procedures, laboratory personnel can effectively mitigate the risks

associated with TERT activator-1 and ensure its disposal is handled in a safe, compliant, and

environmentally responsible manner. Always consult your institution's specific Environmental

Health and Safety (EHS) guidelines for local requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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